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Compound of Interest

Compound Name:
2-(4,5-Dimethoxy-2-

nitrophenyl)acetonitrile

Cat. No.: B098850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physicochemical properties of

the organic compound 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile, a substituted

benzeneacetonitrile derivative. The information herein is compiled to support research and

development activities where this compound is of interest.

Core Physicochemical Data
The primary physical characteristics of 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile are its

melting and boiling points, which are crucial for determining its physical state under various

experimental conditions, assessing its purity, and planning synthetic or purification procedures.

Data Presentation
A summary of the available quantitative data for 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile
is presented in the table below for straightforward reference.
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Property Value

Melting Point 110-112 °C[1]

Boiling Point Not available[1]

Molecular Formula C₁₀H₁₀N₂O₄

Molecular Weight 222.2 g/mol [1][2]

CAS Number 17354-04-0[1][2]

Experimental Protocols
While specific, detailed experimental protocols for the determination of the melting and boiling

points of 2-(4,5-Dimethoxy-2-nitrophenyl)acetonitrile are not extensively documented in

publicly available literature, the general methodology for such determinations is standardized.

Melting Point Determination (General Protocol):

The melting point of a solid crystalline substance like 2-(4,5-Dimethoxy-2-
nitrophenyl)acetonitrile is typically determined using a capillary melting point apparatus.

Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and

packed into a thin-walled capillary tube, sealed at one end, to a height of a few millimeters.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer or an electronic temperature sensor.

Heating: The sample is heated at a controlled, slow rate, typically 1-2 °C per minute, as it

approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt (the point at which

the first liquid droplet is observed) and the temperature at which the entire sample becomes

a clear liquid are recorded. This range is reported as the melting point.

The reported melting point of 110-112 °C suggests a relatively pure sample.[1] Impurities

typically cause a depression and broadening of the melting point range.
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Logical Workflow Visualization
To facilitate a conceptual understanding of the typical process involved in characterizing a

chemical compound, the following workflow diagram is provided. This illustrates the logical

progression from synthesis to physicochemical analysis.
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General Workflow for Chemical Compound Characterization

Synthesis

Purification

Characterization

Data Reporting

Starting Materials

Chemical Reaction

Crude Product

Purification
(e.g., Recrystallization, Chromatography)

Pure Compound

Physical Property Analysis
(Melting Point, Boiling Point)

Spectroscopic Analysis
(NMR, IR, MS)

Purity Assessment
(HPLC, TLC)

Final Data Sheet

Click to download full resolution via product page

Caption: General workflow for chemical compound synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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